Cas no 1807296-93-0 (3-Cyano-4-ethyl-2-methylbenzoic acid)
3-Cyano-4-ethyl-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-4-ethyl-2-methylbenzoic acid
-
- Inchi: 1S/C11H11NO2/c1-3-8-4-5-9(11(13)14)7(2)10(8)6-12/h4-5H,3H2,1-2H3,(H,13,14)
- InChI Key: IHKHDFJDISPMQN-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=C(C#N)C=1C)CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 266
- XLogP3: 2.3
- Topological Polar Surface Area: 61.1
3-Cyano-4-ethyl-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010002487-1g |
3-Cyano-4-ethyl-2-methylbenzoic acid |
1807296-93-0 | 97% | 1g |
$1519.80 | 2023-09-02 |
3-Cyano-4-ethyl-2-methylbenzoic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 3-Cyano-4-ethyl-2-methylbenzoic acid
Introduction to 3-Cyano-4-ethyl-2-methylbenzoic acid (CAS No. 1807296-93-0)
3-Cyano-4-ethyl-2-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807296-93-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative features a cyano group at the third position, an ethyl group at the fourth position, and a methyl group at the second position, which collectively contribute to its unique chemical properties and potential biological activities. The structural configuration of this compound not only makes it an intriguing subject for synthetic chemistry but also opens up possibilities for its application in drug development and material science.
The benzoic acid scaffold is a well-documented motif in medicinal chemistry, with numerous derivatives exhibiting a range of pharmacological effects. The introduction of functional groups such as the cyano group (–CN) and ethyl group (–CH₂CH₃) into the aromatic ring can significantly alter the electronic properties and reactivity of the molecule. In particular, the cyano group is known for its ability to enhance binding affinity to biological targets, while the ethyl group can influence solubility and metabolic stability. The presence of these groups in 3-Cyano-4-ethyl-2-methylbenzoic acid suggests that it may possess distinct interactions with biological systems, making it a valuable candidate for further investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 3-Cyano-4-ethyl-2-methylbenzoic acid with greater accuracy. By leveraging high-throughput virtual screening, scientists can identify promising candidates for drug discovery programs more efficiently. Studies have shown that benzoic acid derivatives can modulate various biological pathways, including inflammation, pain perception, and neurotransmitter release. The specific arrangement of functional groups in 3-Cyano-4-ethyl-2-methylbenzoic acid may confer unique pharmacological properties, such as selective inhibition of certain enzymes or receptors.
In addition to its potential pharmaceutical applications, 3-Cyano-4-ethyl-2-methylbenzoic acid may find utility in other areas of chemical research. For instance, its structural features make it a suitable precursor for synthesizing more complex molecules through various organic transformations. The cyano group can be further functionalized into amides, nitriles, or carboxylic acids, while the ethyl and methyl groups provide handles for selective modifications. These characteristics make it a versatile building block for constructing novel compounds with tailored properties.
The synthesis of 3-Cyano-4-ethyl-2-methylbenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by cyanation and methylation. Advances in green chemistry principles have also led to the development of more sustainable synthetic methods, such as catalytic processes that minimize waste and energy consumption. These innovations are crucial for reducing the environmental impact of chemical manufacturing while maintaining high standards of product quality.
From a regulatory perspective, 3-Cyano-4-ethyl-2-methylbenzoic acid must comply with international guidelines for chemical safety and quality assurance. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and reliability across batches. Additionally, thorough characterization using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) is essential to confirm the identity and purity of the compound.
The growing interest in natural product-inspired drug design has also influenced research on compounds like 3-Cyano-4-ethyl-2-methylbenzoic acid. Many bioactive molecules exhibit structural motifs found in plants or microorganisms, suggesting that synthetic derivatives may retain similar pharmacological effects. By integrating computational methods with experimental validation, researchers can accelerate the discovery of new therapeutic agents based on these natural templates.
Future directions in the study of 3-Cyano-4-ethyl-2-methylbenzoic acid may include exploring its interactions with specific biological targets using structure-based drug design techniques. Techniques such as X-ray crystallography and cryo-electron microscopy can provide detailed insights into how this compound binds to proteins or enzymes at an atomic level. Such information is critical for optimizing its potency and selectivity in drug development pipelines.
Moreover, the potential role of 3-Cyano-4-ethyl-2-methylbenzoic acid in material science should not be overlooked. Benzoic acid derivatives are known for their ability to form coordination complexes with metal ions, which can be exploited in applications such as catalysis or sensor technology. The unique combination of functional groups in this compound may enable novel applications in these fields, further expanding its utility beyond traditional pharmaceutical uses.
In conclusion,3-Cyano-4-ethyl-2-methylbenzoic acid (CAS No. 1807296-93) represents a promising chemical entity with diverse potential applications across multiple disciplines. Its structural features offer opportunities for innovation in drug discovery, synthetic chemistry, and material science. As research continues to uncover new insights into its properties and applications,3-Cyano-*4*-ethyl-*2*-methylbenzoic acid* is poised to play an increasingly significant role in advancing scientific knowledge and technological development.
1807296-93-0 (3-Cyano-4-ethyl-2-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)